Cas no 19962-07-3 (Pentyl N-(3-hydroxyphenyl)carbamate)

Pentyl N-(3-hydroxyphenyl)carbamate structure
19962-07-3 structure
Product name:Pentyl N-(3-hydroxyphenyl)carbamate
CAS No:19962-07-3
MF:C12H17NO3
MW:223.268283605576
CID:908752
PubChem ID:312531

Pentyl N-(3-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Pentyl N-(3-hydroxyphenyl)carbamate
    • AC1L7LHS
    • NSC222632
    • NSC-222632
    • 19962-07-3
    • DTXSID00310176
    • NSC 222632
    • Inchi: InChI=1S/C12H17NO3/c1-2-3-4-8-16-12(15)13-10-6-5-7-11(14)9-10/h5-7,9,14H,2-4,8H2,1H3,(H,13,15)
    • InChI Key: NXXISUVIEGDNDS-UHFFFAOYSA-N
    • SMILES: CCCCCOC(=O)NC1=CC(=CC=C1)O

Computed Properties

  • Exact Mass: 223.12091
  • Monoisotopic Mass: 223.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6Ų
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.154
  • Boiling Point: 315.3°C at 760 mmHg
  • Flash Point: 144.5°C
  • Refractive Index: 1.561
  • PSA: 58.56
  • LogP: 3.20390

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